Cas no 131205-07-7 (Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester)

• Product Name: Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester
• CAS No: 131205-07-7
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 1228197
• PubChem ID: 54477284
• Update Time: 2025-04-20

Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-, 4-(2-methylbutoxy)phenyl ester
• [4-(2-methylbutoxy)phenyl] 4-hydroxybenzoate
• DTXSID70711611
• 4-(2-METHYLBUTOXY)PHENYL 4-HYDROXYBENZOATE
• 131205-07-7
• SCHEMBL9638787

• Inchi： 1S/C18H20O4/c1-3-13(2)12-21-16-8-10-17(11-9-16)22-18(20)14-4-6-15(19)7-5-14/h4-11,13,19H,3,12H2,1-2H3
• InChI Key： XMMCDCZBWUJAAA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)O)=O)CC(C)CC

Computed Properties

• Exact Mass: 300.1362
• Monoisotopic Mass: 300.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76